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Compound of Interest

Compound Name: Propyl heptanoate

Cat. No.: B1581445 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Propyl heptanoate, a fatty acid ester with the chemical formula C10H20O2, is a colorless

liquid recognized by its characteristic fruity, grape-like, and ethereal odor.[1][2][3] It is utilized as

a synthetic flavoring agent in various products, including beverages, ice cream, candy, and

baked goods.[3] This guide provides a comprehensive overview of the safety data sheet (SDS)

information for propyl heptanoate, tailored for professionals in research and drug

development.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling and use in experimental settings. Propyl heptanoate is soluble in ethanol and

most organic solvents but is insoluble in water.[1][2]
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Property Value Source

Molecular Formula C10H20O2 ChemBK[1], PubChem[2]

Molecular Weight 172.26 g/mol ECHEMI[4]

Appearance Colorless liquid
ChemBK[1], The Good Scents

Company[5]

Odor
Grape and raw fruit aroma,

ether-like
ChemBK[1], ChemicalBook[3]

Melting Point -63.5 °C to -64.8 °C
PubChem[2], ChemBK[1],

ECHEMI[4]

Boiling Point
207 °C to 208 °C @ 760 mm

Hg

PubChem[2], The Good

Scents Company[5],

ECHEMI[4]

Density 0.869 g/mL at 25 °C ChemBK[1], ChemicalBook[3]

Vapor Pressure 0.233 mmHg at 25 °C ChemBK[1]

Flash Point 76.67 °C (170 °F) TCC
The Good Scents Company[5],

ECHEMI[4]

Refractive Index n20/D 1.417 ChemBK[1], ChemicalBook[3]

Solubility

Soluble in ethanol and most

organic solvents; insoluble in

water.

ChemBK[1], PubChem[2],

ECHEMI[4]

Hazard Identification and Classification
A critical aspect of the safety assessment for any chemical is its hazard classification under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification:

According to multiple sources, propyl heptanoate does not meet the criteria for GHS hazard

classification.[2][5][6] The European Chemicals Agency (ECHA) also indicates that according to
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the majority of notifications provided by companies, no hazards have been classified for this

substance.[7]

Hazard Classification Finding Source

GHS Hazard Criteria
Does not meet GHS hazard

criteria.

PubChem[2], The Good

Scents Company[5]

Hazard Statement(s) None found. The Good Scents Company[5]

Pictogram None required. The Good Scents Company[5]

Precautionary Statement(s) None found. The Good Scents Company[5]

This lack of classification suggests a low hazard profile under normal conditions of use.

However, it is crucial to handle all chemicals with appropriate care in a laboratory setting.

Data Evaluation

Hazard Classification

Classification Outcome

Review available toxicological and physical/chemical data for Propyl Heptanoate

Compare data against GHS classification criteria

Does the substance meet criteria for any hazard class?

Assign Hazard Statements, Pictograms, and Precautionary Statements

Yes

No Hazard Classification Required for Propyl Heptanoate

No
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GHS Classification Logic for Propyl Heptanoate

Toxicological Information
Detailed toxicological studies for propyl heptanoate are not extensively reported in publicly

available safety data sheets. Many sources state that oral, dermal, and inhalation toxicity are

"Not determined".[5][6] However, the Joint FAO/WHO Expert Committee on Food Additives

(JECFA) evaluated propyl heptanoate and concluded that there is "No safety concern at

current levels of intake when used as a flavouring agent".[2][8] This suggests a low order of

toxicity for its intended use.

For a structurally related compound, 2-propylheptan-1-ol, a safety data sheet from BASF

provides some toxicological insights, which may be cautiously considered in the absence of

data for propyl heptanoate itself. The assessment for 2-propylheptan-1-ol indicates that it

causes skin and eye irritation.[9] However, animal studies did not show skin sensitizing effects,

mutagenic effects, or fertility impairment.[9]

Toxicological Endpoint Finding for Propyl Heptanoate

Acute Oral Toxicity Not determined

Acute Dermal Toxicity Not determined

Acute Inhalation Toxicity Not determined

Skin Corrosion/Irritation Not classified

Serious Eye Damage/Irritation Not classified

Respiratory or Skin Sensitization Not classified

Germ Cell Mutagenicity Not classified

Carcinogenicity No data available

Reproductive Toxicity No data available

Experimental Protocols
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Detailed experimental protocols for the toxicological and safety assessments of propyl
heptanoate are not provided in the reviewed safety data sheets. Such studies are typically

conducted by manufacturers and submitted to regulatory bodies. The methodologies for these

assessments generally follow internationally recognized guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD).

General Workflow for Chemical Safety Assessment:
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Initial Characterization

Toxicological Evaluation Ecotoxicological Assessment

Risk Assessment and Classification

Physicochemical Property Testing (e.g., melting point, boiling point, solubility)

In vitro studies (e.g., Ames test for mutagenicity) Aquatic Toxicity Testing (e.g., fish, daphnia)

Hazard Identification

Acute Toxicity Studies (oral, dermal, inhalation)

Repeated Dose Toxicity Studies

Reproductive and Developmental Toxicity Studies

Biodegradation and Bioaccumulation Studies

Exposure Assessment

Risk Characterization

GHS Classification and Labelling
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General Experimental Workflow for Chemical Safety Assessment
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Handling, Storage, and Personal Protection
Even with a non-hazardous classification, adherence to good laboratory practices is essential

when handling propyl heptanoate.

Handling:

Handle in a well-ventilated area.[10]

Avoid contact with skin and eyes.[10]

Avoid inhalation of vapor or mist.

Keep away from sources of ignition as it is a flammable liquid.

Use non-sparking tools.[10]

Take measures to prevent the buildup of electrostatic charge.

Storage:

Store in a cool, dry, and well-ventilated place.[10]

Keep container tightly closed.[10]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[11]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment.
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Regulatory Information
Propyl heptanoate is regulated as a food additive in many jurisdictions.

Regulatory Body Status/Number Source

FDA (U.S. Food and Drug

Administration)

Listed under 21 CFR 172.515

as a synthetic flavoring

substance.[5]

The Good Scents Company[5]

FEMA (Flavor and Extract

Manufacturers Association)
Number: 2948 PubChem[2]

JECFA (Joint FAO/WHO

Expert Committee on Food

Additives)

Number: 168; "No safety

concern at current levels of

intake when used as a

flavouring agent."[2][8]

PubChem[2], JECFA[8]

EC (European Community)

Number
231-917-6 PubChem[2], ECHEMI[4]

CAS (Chemical Abstracts

Service) Number
7778-87-2 PubChem[2]

Conclusion
Propyl heptanoate is a widely used flavoring agent with a low hazard profile, as indicated by

its lack of GHS classification. While comprehensive, publicly available toxicological data is

limited, evaluations by regulatory bodies such as JECFA support its safety for use as a

flavoring agent. For laboratory and research applications, adherence to standard chemical

hygiene practices, including the use of appropriate personal protective equipment and proper

storage and handling procedures, is sufficient to ensure a safe working environment.

Professionals should always consult the most current and specific Safety Data Sheet provided

by their supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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